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Compound of Interest

2-(4-Bromophenyl)-N,N-
Compound Name:
dimethylethanamine

CAS No.: 15221-61-1

Cat. No.: B1278134

Get Quote

Executive Summary

2-(4-Bromophenyl)-N,N-dimethylethanamine (also known as 4-bromo-N,N-
dimethylphenethylamine) is a critical intermediate in the synthesis of selective estrogen
receptor modulators (SERMs) and antihistamines. Its handling is frequently complicated by its
dual nature: it exists as a lipophilic oil in its free base form but converts to a water-soluble
crystalline solid upon protonation.

Effective processing requires a "Phase-Switch" strategy—ultilizing its pH-dependent solubility to
toggle between organic and aqueous phases during extraction and purification. This guide
provides the solubility data and protocols necessary to execute these manipulations with high
recovery yields.
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Compound Profile Details

IUPAC Name 2-(4-Bromophenyl)-N,N-dimethylethanamine
CAS Number 15221-61-1

Molecular Formula C10H14BrN

Molecular Weight 228.13 g/mol

Physical State (Base) Viscous Oil / Low-melting Solid

pKa (Calc.) ~9.4 (Tertiary Amine)

LogP (Calc.) ~3.2 (Lipophilic)

Physicochemical Drivers of Solubility

To predict and manipulate the solubility of this compound, one must understand the competition
between its hydrophobic aromatic core and its ionizable amine tail.

The Lipophilic Domain (Bromophenyl Group)

The 4-bromophenyl moiety acts as a hydrophobic anchor. The bromine atom increases
lipophilicity (LogP) and molecular weight compared to the parent phenethylamine.

» Impact: Drives high solubility in non-polar and moderately polar organic solvents (DCM,
Toluene, Ether).

e Consequence: The free base is virtually insoluble in neutral water (< 0.1 mg/mL).

The lonizable Domain (Dimethylamine Group)

The tertiary nitrogen is a proton acceptor.

e Free Base Form (pH > 10): The nitrogen lone pair is available. The molecule is neutral and
oily. Soluble in organics.[1]

e Salt Form (pH < 4): Upon treatment with acids (HCI, HBr, Maleic acid), the nitrogen
protonates to form a cation (
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)

e Consequence: The salt form is highly soluble in water and polar protic solvents (Methanol),
but insoluble in non-polar ethers and hydrocarbons.

Solvent Compatibility Matrix

The following table categorizes solvents based on their interaction with the Free Base form of

the compound.
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Solvent Class

Specific Solvent

Solubility (Free

Application Notes
Base)

Chlorinated

Dichloromethane
(DCM)

) Ideal for extraction
Very High (>100

from basic aqueous
mg/mL)

layers.

Chlorinated

Chloroform

Excellent for NMR
Very High analysis and

transport.

Ethers

Diethyl Ether (Et20)

Preferred for
) extraction; low boiling
High . .
point facilitates

removal.

Ethers

THF

Good reaction solvent;
High miscible with water

(requires salting out).

Alcohols

Methanol / Ethanol

Solubilizes both Free
Base and HCI salts.
Good for

crystallization.

High

Esters

Ethyl Acetate

Standard extraction
High solvent; safer

alternative to DCM.

Hydrocarbons

Hexanes / Heptane

Use for

precipitation/trituration
Moderate )

. Base may oil out at

low temps.

Aqueous

Water (pH 7)

The base will form an
Negligible oily emulsion or

separate layer.

Aqueous

0.1 M HCI (pH 1)

Converts base to
High (as Salt) soluble hydrochloride

salt instantly.
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Critical Insight: Never attempt to dissolve the free base in water for biological assays without

first converting it to a salt (e.g., using 1 equivalent of HCI or dissolving in DMSQO).

Experimental Protocols
Protocol A: High-Throughput Solubility Screening

Use this protocol to determine precise solubility limits for a specific batch or salt form.

Preparation: Weigh 10 mg of 2-(4-Bromophenyl)-N,N-dimethylethanamine into a clear
HPLC vial.

Addition: Add the target solvent in 50 uL increments at 25°C.

Agitation: Vortex for 30 seconds after each addition.

Observation:

o Soluble: Solution becomes clear.
o Insoluble: Visible particles or oil droplets persist.

Calculation:

Verification: If clear, centrifuge at 10,000 rpm for 5 mins to ensure no micro-precipitates exist.

Protocol B: The "Phase-Switch" Purification (Acid-Base
Extraction)

This is the industry-standard method for purifying this intermediate without chromatography.

» Dissolution: Dissolve the crude reaction mixture (containing the amine) in Ethyl Acetate or
Diethyl Ether.
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» Extraction (Impurity Removal): Wash the organic phase with Water (removes inorganic
salts).

e The Switch (Salt Formation): Extract the organic phase with 1M HCI (aq) (3x volumes).

o Mechanism: The amine protonates and moves into the aqueous layer. Neutral organic
impurities (unreacted bromobenzenes) stay in the organic layer.

e Wash: Discard the organic layer. Wash the acidic aqueous layer once with fresh ether.

o Reversal (Free Base Recovery): Basify the aqueous layer to pH 12 using 6M NaOH or
NH4OH.

o Observation: The solution will turn cloudy as the amine "oils out.”

o Final Extraction: Extract the cloudy aqueous mixture with DCM or Ether. Dry over NazSOa
and concentrate.

Visualization: Solubility & Extraction Logic

The following diagram illustrates the "Phase-Switch" workflow, demonstrating how solubility
changes are leveraged for purification.
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Figure 1: Acid-Base Extraction Workflow. Utilizing pH-dependent solubility to isolate 2-(4-
Bromophenyl)-N,N-dimethylethanamine from neutral impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. cdn.caymanchem.com [cdn.caymanchem.com]

e To cite this document: BenchChem. [Technical Guide: Solubility Profile & Optimization for 2-
(4-Bromophenyl)-N,N-dimethylethanamine]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1278134/docs?utm_src=pdf-body#technical-guide-solubility-profile-optimization-for-2-4-bromophenyl-n-n-dimethylethanamine
https://www.benchchem.com/product/b1278134/docs?utm_src=pdf-body#technical-guide-solubility-profile-optimization-for-2-4-bromophenyl-n-n-dimethylethanamine
https://www.benchchem.com/product/b1278134?utm_src=pdf-custom-synthesis#bc-rfq
https://cdn.caymanchem.com/cdn/insert/20996.pdf
https://www.benchchem.com/product/b1278134/docs#technical-guide-solubility-profile-optimization-for-2-4-bromophenyl-n-n-dimethylethanamine
https://www.benchchem.com/product/b1278134/docs#technical-guide-solubility-profile-optimization-for-2-4-bromophenyl-n-n-dimethylethanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1278134/docs#technical-guide-solubility-profile-
optimization-for-2-4-bromophenyl-n-n-dimethylethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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